Cas no 102571-25-5 (1-Dodecanaminium,N-[3-[(4-aminobenzoyl)amino]propyl]-N,N-dimethyl-, bromide (1:1))

• Product Name: 1-Dodecanaminium,N-[3-[(4-aminobenzoyl)amino]propyl]-N,N-dimethyl-, bromide (1:1)
• CAS No: 102571-25-5
• MF: C₂₄H₄₄BrN₃O
• MW: 470.52966594696
• CID: 164389
• PubChem ID: 59507
• Update Time: 2025-04-19

1-Dodecanaminium,N-[3-[(4-aminobenzoyl)amino]propyl]-N,N-dimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium,N-[3-[(4-aminobenzoyl)amino]propyl]-N,N-dimethyl-, bromide (1:1)
• 3-[(4-aminobenzoyl)amino]propyl-dodecyl-dimethyl-azanium bromide
• 3-[(4-aminobenzoyl)amino]propyl-dodecyl-dimethylazanium,bromide
• 3-(p-Aminobenzamido)propyl-dimethyl-dodecyl ammonium bromide
• Ammonium, (3-(p-aminobenzamido)propyl)dimethyldodecyl-, bromide
• Ammonium, dimethyldodecyl(3-(p-aminobenzamido)propyl)-, bromide
• N-{3-[(4-aminobenzoyl)amino]propyl}-N,N-dimethyldodecan-1-aminium bromide
• 102571-25-5
• 3-[(4-aminobenzoyl)amino]propyl-dodecyl-dimethylazanium;bromide

• Inchi： 1S/C24H43N3O.BrH/c1-4-5-6-7-8-9-10-11-12-13-20-27(2,3)21-14-19-26-24(28)22-15-17-23(25)18-16-22;/h15-18H,4-14,19-21H2,1-3H3,(H2-,25,26,28);1H
• InChI Key： LCMNZUVKTRQDSF-UHFFFAOYSA-N
• SMILES： [Br-].O=C(C1C=CC(=CC=1)N)NCCC[N+](C)(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 424.9225
• Monoisotopic Mass: 469.266776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 53.47
• LogP: 3.36210